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Abstract

Chlorthion, an organophosphate insecticide, has been utilized for the control of a broad
spectrum of agricultural and household pests. This technical guide provides a comprehensive
overview of the synthesis and chemical properties of Chlorthion. Detailed methodologies for
its synthesis are presented, along with a thorough compilation of its physicochemical
characteristics. Furthermore, this document elucidates the primary mechanism of action of
Chlorthion as an acetylcholinesterase inhibitor and details its metabolic pathways. All
quantitative data are summarized in structured tables for ease of reference, and key processes
are visualized through diagrams generated using the DOT language.

Introduction

Chlorthion, chemically known as O,0-dimethyl O-(3-chloro-4-nitrophenyl) phosphorothioate, is
a non-systemic insecticide with contact, stomach, and respiratory action.[1] As a member of the
organophosphate class of pesticides, its mode of action involves the inhibition of the enzyme
acetylcholinesterase (AChE), a critical component of the nervous system in both insects and
mammals.[1] This document serves as a technical resource for professionals in the fields of
chemistry, toxicology, and drug development, providing in-depth information on the synthesis,
chemical properties, and biological interactions of Chlorthion.
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Synthesis of Chlorthion

The primary industrial synthesis of Chlorthion involves the esterification of O,0-dimethyl
chlorothiophosphate with 3-chloro-4-nitrophenol.[1] This reaction is typically carried out in the
presence of a base to neutralize the hydrogen chloride byproduct.

Reaction Scheme

The overall chemical reaction for the synthesis of Chlorthion is depicted below:
(CH30)2P(S)Cl + HOCeHs(CI)(NO2) — (CH30)2P(S)OCesHs3(CI)(NO2) + HCI

Experimental Protocol

The following is a generalized experimental protocol for the synthesis of Chlorthion. It is
important to note that specific reaction conditions may be optimized for yield and purity.

Materials:

0,0-dimethyl chlorothiophosphate

3-chloro-4-nitrophenol

Potassium carbonate (or an organic base such as pyridine or triethylamine)[1]

Toluene (or another suitable inert solvent like dichloromethane)[1]

Copper powder (optional, as a catalyst)[1]
Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a
reflux condenser, and a dropping funnel, a solution of 3-chloro-4-nitrophenol in toluene is
prepared.

» Addition of Base: An equimolar amount of a base, such as finely powdered potassium
carbonate, is added to the flask.[1]
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» Addition of Phosphorylating Agent: O,0O-dimethyl chlorothiophosphate is added dropwise to
the stirred suspension at a controlled temperature. The reaction is typically conducted at a
moderate temperature to ensure selectivity and minimize the formation of byproducts.[1]

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solid
inorganic salts are removed by filtration. The filtrate is then washed successively with a dilute
agueous sodium carbonate solution and water to remove any unreacted phenol and residual
acid.

 Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure to yield crude Chlorthion. Further purification can be
achieved by vacuum distillation or chromatography to obtain the final product as a yellow oil
or crystalline solid.[2]

Chemical and Physical Properties of Chlorthion

A comprehensive summary of the chemical and physical properties of Chlorthion is provided
in the table below.
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Property Value
0,0-dimethyl O-(3-chloro-4-nitrophenyl)
IUPAC Name _
phosphorothioate
CAS Number 500-28-7
Molecular Formula CsHoCINOsPS
Molecular Weight 297.66 g/mol

Physical State

Yellow crystalline solid or yellow oil (commercial)

[1]

Melting Point 21 °C[1]

Boiling Point 125 °C at 0.1 mmHg[1]

Density 1.437 g/cm3 at 20 °C

Solubility Practically insoluble in water. Miscible with

benzene, alcohol, and ether.[1]

Vapor Pressure

4 x 10~®* mmHg at 20 °C

Stability

Hydrolyzed by alkali.[1]

Mandatory Visualizations
Synthesis Workflow

The logical workflow for the synthesis of Chlorthion is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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